Phenylglucuronide
Phenylglucuronide
Phenylglucuronide belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Phenylglucuronide is soluble (in water) and a weakly acidic compound (based on its pKa). Phenylglucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
16063-67-5
VCID:
VC21022887
InChI:
InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12?/m0/s1
SMILES:
C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H14O7
Molecular Weight:
270.23 g/mol
Phenylglucuronide
CAS No.: 16063-67-5
Cat. No.: VC21022887
Molecular Formula: C12H14O7
Molecular Weight: 270.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenylglucuronide belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Phenylglucuronide is soluble (in water) and a weakly acidic compound (based on its pKa). Phenylglucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. |
|---|---|
| CAS No. | 16063-67-5 |
| Molecular Formula | C12H14O7 |
| Molecular Weight | 270.23 g/mol |
| IUPAC Name | (2S,3S,4S,5R)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12?/m0/s1 |
| Standard InChI Key | WVHAUDNUGBNUDZ-SDQGTYQYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)OC2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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